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Compound of Interest

Compound Name:
methyl 3-iodo-1H-indole-6-

carboxylate

Cat. No.: B1353416 Get Quote

Essential Safety and Handling Guide for Methyl
3-iodo-1H-indole-6-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Methyl 3-iodo-1H-indole-6-carboxylate (CAS 850374-98-0). Adherence to these procedures

is vital for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification
Methyl 3-iodo-1H-indole-6-carboxylate is classified as a hazardous substance. The primary

hazards associated with this compound are outlined in the table below.[1]
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Hazard Classification Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn at all times when handling Methyl
3-iodo-1H-indole-6-carboxylate.

PPE Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

To protect eyes from dust

particles and splashes.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes
To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.

To prevent inhalation of

irritating dust.

Operational Plan: Step-by-Step Handling Procedure
1. Receiving and Inspection:
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Upon receipt, visually inspect the container for any damage or leaks.

Ensure the supplier's label and hazard pictograms are clearly visible.

Verify that the Safety Data Sheet (SDS) is readily available.

2. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

The storage area should be clearly marked with the appropriate hazard signs.

3. Weighing and Aliquoting:

All weighing and handling of the solid compound should be conducted in a certified chemical

fume hood to ensure adequate ventilation.[1]

Use a dedicated set of spatulas and weighing boats.

Minimize the creation of dust.

Clean the weighing area and equipment thoroughly after use.

4. Use in Experimental Setups:

When adding the compound to a reaction vessel, do so carefully to avoid splashing or

generating dust.

Ensure that the experimental setup is secure and properly assembled.

Always wear the prescribed PPE.

5. Post-Experiment Handling:

Decontaminate all non-disposable equipment that has come into contact with the chemical.
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Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1]

Disposal Plan
1. Waste Segregation and Collection:

Methyl 3-iodo-1H-indole-6-carboxylate is a halogenated organic compound and must be

disposed of as hazardous waste.

Use a dedicated, clearly labeled, and sealed container for "Halogenated Organic Solid

Waste".

Do not mix with non-halogenated, acidic, basic, or aqueous waste streams.

2. Disposal Procedure:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

procedures and to schedule a waste pickup.

Do not dispose of this chemical down the drain or in regular trash.[2]

3. Spill Management:

In case of a small spill, and if you are trained to do so, carefully sweep up the solid material,

avoiding dust generation.

Place the spilled material and any contaminated cleaning supplies into a sealed container for

hazardous waste disposal.

For larger spills, evacuate the area and contact your institution's emergency response team.

Experimental Workflow
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Workflow for Handling Methyl 3-iodo-1H-indole-6-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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